Cas no 93963-96-3 (Sorbitan, monoacetate)

• Product Name: Sorbitan, monoacetate
• CAS No: 93963-96-3
• MF: C₈H₁₄O₆
• MW: 206.193163394928
• CID: 807229
• PubChem ID: 21301850
• Update Time: 2025-04-19

Sorbitan, monoacetate Chemical and Physical Properties

Names and Identifiers

• Sorbitan, monoacetate
• [(1R)-1-[(2S,3R,4S)-3,4-dihydroxyoxolan-2-yl]-2-hydroxyethyl] acetate
• NS00039808
• EINECS 300-842-1
• 93963-96-3
• Sorbitan,monoacetate
• DTXSID70239981
• SCHEMBL6263853

• Inchi： 1S/C8H14O6/c1-4(10)14-6(2-9)8-7(12)5(11)3-13-8/h5-9,11-12H,2-3H2,1H3/t5-,6+,7+,8+/m0/s1
• InChI Key： MLGREEGGYIPMSP-LXGUWJNJSA-N
• SMILES： O1C[C@@H]([C@H]([C@H]1[C@@H](CO)OC(C)=O)O)O

Computed Properties

• Exact Mass: 206.07903816g/mol
• Monoisotopic Mass: 206.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 96.2Ų